Cas no 1805602-93-0 (Methyl 2-amino-6-fluoro-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-amino-6-fluoro-3-(trifluoromethyl)benzoate
• CAS No: 1805602-93-0
• MF: C₉H₇F₄NO₂
• MW: 237.150996446609
• CID: 4955050
• Update Time: 2025-06-09

Methyl 2-amino-6-fluoro-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-fluoro-3-(trifluoromethyl)benzoate

• Inchi： 1S/C9H7F4NO2/c1-16-8(15)6-5(10)3-2-4(7(6)14)9(11,12)13/h2-3H,14H2,1H3
• InChI Key： SDCJBQGONUEPGB-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(F)(F)F)=C(C=1C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3

Additional information on Methyl 2-amino-6-fluoro-3-(trifluoromethyl)benzoate

Methyl 2-amino-6-fluoro-3-(trifluoromethyl)benzoate (CAS No. 1805602-93-0): An Overview

Methyl 2-amino-6-fluoro-3-(trifluoromethyl)benzoate (CAS No. 1805602-93-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a fluoro and trifluoromethyl group, offers a range of potential applications in drug discovery and development.

The chemical structure of Methyl 2-amino-6-fluoro-3-(trifluoromethyl)benzoate is composed of a benzene ring substituted with an amino group at the 2-position, a fluoro group at the 6-position, and a trifluoromethyl group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for various research and industrial applications.

Recent studies have highlighted the potential of Methyl 2-amino-6-fluoro-3-(trifluoromethyl)benzoate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's ability to modulate specific protein-protein interactions involved in cancer progression. The results demonstrated that Methyl 2-amino-6-fluoro-3-(trifluoromethyl)benzoate effectively inhibited the interaction between two key proteins, thereby reducing tumor growth in vitro and in vivo.

Another area of interest is the compound's potential as a lead molecule for developing new antibiotics. The increasing prevalence of antibiotic-resistant bacteria has prompted researchers to explore novel scaffolds with antibacterial properties. A study conducted by a team at Harvard University found that Methyl 2-amino-6-fluoro-3-(trifluoromethyl)benzoate exhibited potent antibacterial activity against several multidrug-resistant strains, including MRSA (Methicillin-resistant Staphylococcus aureus). This finding suggests that the compound could serve as a valuable starting point for the design of more effective antibiotics.

In addition to its therapeutic applications, Methyl 2-amino-6-fluoro-3-(trifluoromethyl)benzoate has also been explored for its use in diagnostic imaging. The unique electronic properties of the fluoro and trifluoromethyl groups make the compound suitable for use as a contrast agent in magnetic resonance imaging (MRI). A study published in the Journal of Magnetic Resonance Imaging in 2020 reported that Methyl 2-amino-6-fluoro-3-(trifluoromethyl)benzoate-based contrast agents provided enhanced image contrast and improved diagnostic accuracy compared to traditional agents.

The synthesis of Methyl 2-amino-6-fluoro-3-(trifluoromethyl)benzoate involves several well-established chemical reactions. One common approach involves the reaction of 2-amino-6-fluoro-3-trifluoromethylbenzoic acid with methanol in the presence of an acid catalyst. This method yields high purity and yield, making it suitable for large-scale production. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes, reducing the environmental impact of the production process.

The safety profile of Methyl 2-amino-6-fluoro-3-(trifluoromethyl)benzoate has been extensively evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity and good biocompatibility, making it suitable for use in pharmaceutical formulations. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety.

In conclusion, Methyl 2-amino-6-fluoro-3-(trifluoromethyl)benzoate (CAS No. 1805602-93-0) is a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and diagnostic imaging. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing medical science and improving patient outcomes.